Cas no 2138440-40-9 (2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-)

• Product Name: 2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-
• CAS No: 2138440-40-9
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 5305988
• Update Time: 2025-06-15

2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-
• 3-(4-(4-aminobut-1-yn-1-yl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione

• Inchi： 1S/C17H17N3O3/c18-9-2-1-4-11-5-3-6-12-13(11)10-20(17(12)23)14-7-8-15(21)19-16(14)22/h3,5-6,14H,2,7-10,18H2,(H,19,21,22)
• InChI Key： PAJIPXUDWGXFSL-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(N2CC3=C(C2=O)C=CC=C3C#CCCN)C1=O

Additional information on 2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-

Exploring the Potential of 2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- (CAS No. 2138440-40-9) in Modern Biomedical Research

The compound 2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- (CAS No. 2138440-40-9) has garnered significant attention in recent years due to its unique structural features and potential applications in biomedical research. With the growing interest in small-molecule therapeutics and targeted drug design, this compound stands out as a promising candidate for further exploration. Researchers are particularly intrigued by its isoindole-1-one core and piperidinedione moiety, which are known to interact with various biological targets.

One of the key reasons for the rising interest in CAS No. 2138440-40-9 is its potential role in protein degradation and signal transduction modulation. The compound's structure suggests it could act as a proteolysis-targeting chimera (PROTAC) or a similar bifunctional molecule, which aligns with current trends in drug discovery. As the scientific community continues to explore novel therapeutic approaches, this compound may offer insights into enzyme inhibition or receptor binding mechanisms.

From a synthetic chemistry perspective, the 2,6-Piperidinedione derivative presents interesting challenges and opportunities. Its alkynyl-amine side chain provides a versatile handle for further functionalization, making it a valuable building block for medicinal chemistry programs. Researchers investigating click chemistry applications or bioconjugation strategies may find this compound particularly useful due to its reactive groups.

The pharmacokinetic properties of 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione remain an area of active investigation. Preliminary computational analyses suggest favorable drug-likeness characteristics, including potential blood-brain barrier permeability, which could make it relevant for central nervous system research. These properties align with current industry focus on neurological disorders and neurodegenerative disease therapeutics.

In the context of cancer research, derivatives of piperidinedione have shown interesting biological activities. While CAS 2138440-40-9 itself requires further study, its structural similarity to known anti-proliferative compounds warrants attention. The isoindolinone portion of the molecule is particularly noteworthy, as this scaffold appears in several clinically validated pharmacophores.

The safety profile and toxicological aspects of this compound represent another important research direction. As with any new chemical entity, thorough evaluation of its in vitro and in vivo effects will be essential. Current good laboratory practices (GLP) and ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity) will help determine its potential for further development.

From a commercial availability standpoint, 2,6-Piperidinedione, 3-[4-(4-amino-1-butyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- is currently offered by several specialty chemical suppliers as a research-grade material. Its relatively recent appearance in catalogs (typically with >95% purity) reflects growing demand from academic and industrial laboratories engaged in high-throughput screening and fragment-based drug discovery programs.

The intellectual property landscape surrounding this compound appears to be evolving, with patent applications potentially covering its synthesis methods and therapeutic applications. Researchers interested in structure-activity relationships (SAR) of similar compounds should monitor developments in this area, as they may inform future medicinal chemistry optimization efforts.

Looking ahead, the scientific community anticipates that CAS No. 2138440-40-9 and its analogs may contribute to advances in personalized medicine and precision therapeutics. As computational chemistry and AI-assisted drug design continue to mature, compounds with this type of sophisticated architecture may become increasingly important in addressing unmet medical needs.